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Compound of Interest

Compound Name: GSK3145095

Cat. No.: B607824 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK3145095 is a potent and specific inhibitor of Receptor-Interacting Protein Kinase 1

(RIPK1), a critical regulator of cell death and inflammation.[1] Due to its role in modulating

necroptosis and inflammatory pathways, GSK3145095 is a valuable tool in research areas

such as oncology and immune-mediated inflammatory diseases.[1][2] Accurate and

reproducible experimental results depend on the correct preparation and storage of stock

solutions. This document provides a detailed protocol for preparing a stock solution of

GSK3145095 using Dimethyl Sulfoxide (DMSO).

Physicochemical Properties of GSK3145095

A summary of the key physicochemical properties of GSK3145095 is presented below. This

data is essential for accurate calculations and handling of the compound.
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Property Value References

Molecular Formula C₂₀H₁₇F₂N₅O₂ [3][4][5]

Molecular Weight 397.38 g/mol [3][4][5][6]

CAS Number 1622849-43-7 [3][4][6]

Appearance White to off-white solid [3][7]

Solubility in DMSO ≥79 mg/mL (≥198.8 mM) [3][4][6]

Purity >98% (typical)

Experimental Protocol
1. Materials and Equipment

GSK3145095 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Bath sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2. Safety Precautions

Handle GSK3145095 powder in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times to avoid inhalation, ingestion, or direct skin contact.

Consult the Safety Data Sheet (SDS) for GSK3145095 before handling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/gsk3145095.html
https://www.targetmol.com/compound/gsk3145095
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B4D3WPS7JY
https://www.medchemexpress.com/gsk3145095.html
https://www.targetmol.com/compound/gsk3145095
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B4D3WPS7JY
https://www.selleckchem.com/products/gsk3145095.html
https://www.medchemexpress.com/gsk3145095.html
https://www.targetmol.com/compound/gsk3145095
https://www.selleckchem.com/products/gsk3145095.html
https://www.medchemexpress.com/gsk3145095.html
https://www.medchemexpress.com/gsk3145095.html?locale=ja-JP
https://www.medchemexpress.com/gsk3145095.html
https://www.targetmol.com/compound/gsk3145095
https://www.selleckchem.com/products/gsk3145095.html
https://www.benchchem.com/product/b607824?utm_src=pdf-body
https://www.benchchem.com/product/b607824?utm_src=pdf-body
https://www.benchchem.com/product/b607824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Stock Solution Preparation (Example: 10 mM)

This protocol describes the preparation of a 10 mM stock solution. The formula can be adjusted

for any desired concentration.

Calculation:

The fundamental formula for calculating the required mass of the compound is: Mass (g) =

Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L × 0.001 L × 397.38 g/mol × 1000 mg/g

Mass (mg) = 3.97 mg

Step-by-Step Procedure:

Equilibration: Before opening, allow the vial of GSK3145095 powder to equilibrate to room

temperature for at least 60 minutes to prevent moisture condensation.[8]

Weighing: Carefully weigh out 3.97 mg of GSK3145095 powder using a calibrated analytical

balance and place it into a sterile vial.

Solvent Addition: Add 1.0 mL of high-purity DMSO to the vial containing the powder. It is

crucial to use newly opened or anhydrous DMSO, as absorbed moisture can significantly

reduce the compound's solubility.[3][6][7]

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Aiding Dissolution (if necessary): If precipitation or incomplete dissolution occurs, sonicate

the vial in a water bath for 5-10 minutes.[3][4] Gentle warming can also be applied.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[3]

Storage: Store the aliquoted stock solution in tightly sealed vials at -80°C for long-term

storage (up to 2 years) or at -20°C for shorter-term storage (up to 1 year).[3][6]
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4. Data Presentation: Stock Solution Preparation Table

The following table provides pre-calculated masses of GSK3145095 required for preparing

common stock solution concentrations in 1 mL of DMSO.[3][4]

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.40 mg 1.99 mg 3.97 mg

5 mM 1.99 mg 9.93 mg 19.87 mg

10 mM 3.97 mg 19.87 mg 39.74 mg

50 mM 19.87 mg 99.35 mg 198.69 mg

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the sequential workflow for preparing the GSK3145095 stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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